5-{[3-(2-furoylamino)phenyl]amino}-5-oxopentanoic acid

• IUPAC Name: 5-[3-(furan-2-carbonylamino)anilino]-5-oxopentanoic acid
• InChI: InChI=1S/C16H16N2O5/c19-14(7-2-8-15(20)21)17-11-4-1-5-12(10-11)18-16(22)13-6-3-9-23-13/h1,3-6,9-10H,2,7-8H2,(H,17,19)(H,18,22)(H,20,21)
• InChI Key: HCLCYIGHCKYEQX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=CO2)NC(=O)CCCC(=O)O
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

5-{[3-(2-furoylamino)phenyl]amino}-5-oxopentanoic acid, commonly known as FFA, is a synthetic compound used in scientific research. This compound has gained significant attention due to its potential therapeutic applications in various fields. The purpose of

Mechanism of Action

The mechanism of action of FFA is not fully understood. However, it is believed that FFA exerts its therapeutic effects by modulating various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation and inflammation. FFA has also been shown to activate certain proteins involved in neuroprotection.
Biochemical and Physiological Effects:
FFA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and protect neurons from oxidative stress. FFA has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of FFA is its potential therapeutic applications in various fields. It is also relatively easy to synthesize and has a high purity yield. However, one of the limitations of FFA is its low solubility in water, which can make it difficult to use in certain experiments. FFA is also relatively expensive, which can limit its use in some labs.

Future Directions

There are several future directions for FFA research. One potential area of research is the development of new and improved synthesis methods to increase the yield and purity of FFA. Another area of research is the exploration of FFA's potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of FFA and its potential side effects.

Synthesis Methods

The synthesis of FFA involves the reaction of 2-furoyl chloride with 3-aminobenzoic acid followed by the reaction of the resulting product with ethyl acetoacetate. The final product is obtained by acid hydrolysis of the ethyl ester. This method has been optimized and improved over the years to increase the yield and purity of FFA.

Scientific Research Applications

FFA has been extensively used in scientific research due to its various potential therapeutic applications. It has been studied for its anti-cancer, anti-inflammatory, and anti-oxidant properties. FFA has also been shown to have neuroprotective effects and has been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.